Cas no 457082-14-3 (2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide)

2-Cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide is a fluorinated acrylamide derivative with a cyano-substituted propene backbone. Its structure incorporates a 2,6-difluorophenyl group, enhancing its reactivity and potential as an intermediate in organic synthesis. The presence of the electron-withdrawing cyano and fluorine groups contributes to its utility in cross-coupling reactions and as a building block for agrochemical or pharmaceutical applications. The prop-2-en-1-yl (allyl) amide moiety offers further functionalization opportunities, making it valuable for derivatization studies. This compound exhibits stability under controlled conditions and is typically handled under inert atmospheres to preserve its reactivity. Its precise molecular architecture makes it suitable for specialized synthetic pathways requiring selective modifications.
2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide structure
457082-14-3 structure
Product Name:2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide
CAS No:457082-14-3
MF:C13H10F2N2O
MW:248.228109836578
CID:5453466
PubChem ID:2379228
Update Time:2025-08-04

2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-3-(2,6-difluorophenyl)-N-2-propen-1-yl-2-propenamide
    • SR-01000035644-1
    • Z2865966426
    • 2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide
    • EN300-26575586
    • SR-01000035644
    • 457082-14-3
    • Inchi: 1S/C13H10F2N2O/c1-2-6-17-13(18)9(8-16)7-10-11(14)4-3-5-12(10)15/h2-5,7H,1,6H2,(H,17,18)/b9-7+
    • InChI Key: ZYVSQXGZYQEJLN-VQHVLOKHSA-N
    • SMILES: FC1C=CC=C(C=1/C=C(\C#N)/C(NCC=C)=O)F

Computed Properties

  • Exact Mass: 248.07611927g/mol
  • Monoisotopic Mass: 248.07611927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 419.1±45.0 °C(Predicted)
  • pka: 11.66±0.46(Predicted)

2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26575586-0.05g
2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide
457082-14-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide

Introduction to 2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide (CAS No. 457082-14-3)

2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide, identified by the CAS number 457082-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, which makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide incorporates several key functional groups, including a cyano group, a conjugated system with double bonds, and a 2,6-difluorophenyl moiety. These features contribute to its unique chemical properties and potential biological activities. The presence of the cyano group introduces a polar site for interaction with biological targets, while the conjugated double bonds enhance its electronic properties, making it suitable for applications in photochemical and electrochemical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide with various biological receptors. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of novel anti-inflammatory agents. The 2,6-difluorophenyl group further enhances its pharmacological profile by improving metabolic stability and reducing susceptibility to enzymatic degradation.

In the realm of medicinal chemistry, the synthesis of 2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide has been optimized through multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies has allowed for the efficient production of this compound in high purity, facilitating its incorporation into preclinical studies. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm the structural integrity and purity of the synthesized material.

The pharmacokinetic properties of CAS No. 457082-14-3 are also of great interest. Preliminary studies indicate that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation into various dosage forms. Additionally, its stability under different storage conditions suggests that it could be suitable for long-term clinical trials and commercialization if further stability data are provided.

One of the most compelling aspects of 2-cyano-3-(2,6-difluorophenyl)-N-(prop-2-en-1-yl)prop-2-enamide is its potential application in addressing unmet medical needs. For instance, its structural motifs are reminiscent of known bioactive molecules that target neurological disorders. The cyano group and conjugated system can interact with specific amino acid residues in protein targets, potentially modulating their activity. This opens up avenues for developing novel therapeutics that could complement existing treatments or offer alternative solutions where current medications fall short.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The 2,6-difluorophenyl group in CAS No. 457082-14-3 not only enhances lipophilicity but also influences metabolic pathways by affecting enzyme recognition. This is particularly relevant in drug design, where fluorine substitution can significantly alter pharmacokinetic profiles. Recent literature highlights several examples where fluorinated compounds have shown improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like CAS No. 457082-14-3. These algorithms can analyze vast datasets to predict molecular properties and optimize synthetic routes with unprecedented speed. By leveraging such technologies, scientists can now rapidly screen thousands of compounds for potential biological activity before investing resources into traditional wet-lab experiments.

The future prospects for CAS No. 457082-14-3 are bright, with ongoing studies exploring its potential in treating various conditions ranging from infectious diseases to chronic inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,CAS No 45708457082_14_35708557_080825708_145708_14_35708557_080825708_145708_14_35708557_080825708_145708_14_35708557_080825708_145708_14__ exhibits remarkable potential as a pharmacological agent due to its unique structural features and promising preclinical data._ Further research is warranted to fully elucidate its mechanism(s)_of_action_and_to_determine_their_clinical_applicability._

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